(Z)-ethyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C19H15BrO5/c1-2-23-18(21)11-24-14-6-7-15-16(10-14)25-17(19(15)22)9-12-4-3-5-13(20)8-12/h3-10H,2,11H2,1H3/b17-9-
• InChI Key: NDYSEYNLANNSGM-MFOYZWKCSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Br)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Br)/O2
• Molecular Formula: C19H15BrO5
• Molecular Weight: 403.2 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a benzofuran core, which is a heterocyclic compound consisting of fused benzene and furan rings. The molecule also features a bromobenzylidene group, an ethyl group, and an acetate group.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using methods such as Density Functional Theory (DFT) and Hartree-Fock (HF) theory. These methods can provide information about the compound’s molecular electrostatic potential, frontier orbital gap, and UV-visible spectrum.

Scientific Research Applications

Chemical Synthesis and Characterization

Research in chemical synthesis often focuses on the development of new compounds with potential biological or industrial applications. Compounds like ethyl 2-(4-methylbenzylidene)-3-oxobutanoate and related derivatives have been synthesized through Knoevenagel condensation reactions, showcasing methodologies for creating complex molecules with specific functional groups (Kariyappa et al., 2016). These synthetic routes are fundamental for designing molecules with desired properties for further application in medicinal chemistry, material science, and catalysis.

Biological Activity

The structural motifs present in "(Z)-ethyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" are reminiscent of those found in molecules with reported antimicrobial activities. Compounds synthesized for their potential antimicrobial properties often undergo structural modifications to enhance efficacy and selectivity. For example, ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates have been studied for their antimicrobial activity, suggesting the potential of related compounds for therapeutic applications (Spoorthy et al., 2021).